Cas no 5416-71-7 (3,4-Dimethoxychalcone)

• Product Name: 3,4-Dimethoxychalcone
• CAS No: 5416-71-7
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 374242
• PubChem ID: 5354494
• Update Time: 2025-04-19

3,4-Dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-phenyl-
• 3.4-Dimethoxychalcone
• DIMETHOXYCHALCONE,3,4-(RG)
• 3,4-DIMETHOXYCHALCONE
• (E)-3-(3,4-DIMETHOXYPHENYL)-1-PHENYLPROP-2-EN-1-ONE
• 1-phenyl-3-(3,4-dimethoxyphenyl)-2-propen-1-one
• 3-(3,4-dimethoxy-phenyl)-1-propenone
• 3,4-dimethoxybenzylideneacetophenone
• 3,4-dimethoxy-chalcone
• 3,4-Dimethoxy-chalkon
• DIMETHOXYCHALCONE,3,4
• 3,4-Dimethoxystyryl phenyl ketone
• 3-(3,4-Dimethoxyphenyl)-1-phenylprop-2-en-1-one
• NSC 11868
• NSC 204995
• NSC 643172
• SCHEMBL3133053
• CHEMBL33943
• MFCD00041327
• AKOS000277526
• CS-0159082
• Chalcone,4-dimethoxy-
• NSC643172
• BDBM86006
• NSC11868
• MS-9831
• NSC-237973
• LSHZPTCZLWATBZ-CSKARUKUSA-N
• NSC-204995
• HY-W083373A
• D85665
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
• 3,4-Dimethoxy benzylidene acetophenone
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-
• (2E)-3-(3,4-dimethoxyphenyl)-1-phenyl-2-propen-1-one
• 5416-71-7
• 2-Propen-1-one,4-dimethoxyphenyl)-1-phenyl-
• (E)-3-(3,4-dimethoxyphenyl)-1-phenyl-prop-2-en-1-one
• Chalcone, 5
• 53744-27-7
• (2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• NSC-643172
• NSC237973
• NSC204995
• 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
• NSC-11868
• 53744-28-8
• Antibacterial agent 65
• DA-49499
• DA-61098
• 3,4-Dimethoxychalcone

• Inchi： 1S/C17H16O3/c1-19-16-11-9-13(12-17(16)20-2)8-10-15(18)14-6-4-3-5-7-14/h3-12H,1-2H3/b10-8+
• InChI Key： LSHZPTCZLWATBZ-CSKARUKUSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC=CC=2)=O)C=1)OC

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203 ºC
• Boiling Point: 421.8ºC at 760mmHg
• Flash Point: 200.7ºC
• Refractive Index: 1.591
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 35.53000
• LogP: 3.59990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones